Cas no 89237-00-3 (2H-Pyran, tetrahydro-2-(11-pentadecynyloxy)-)
89237-00-3 structure
Product Name:2H-Pyran, tetrahydro-2-(11-pentadecynyloxy)-
CAS No:89237-00-3
MF:C20H36O2
MW:308.498646736145
CID:607468
PubChem ID:71322952
Update Time:2025-04-19
2H-Pyran, tetrahydro-2-(11-pentadecynyloxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-Pyran, tetrahydro-2-(11-pentadecynyloxy)-
- 2-pentadec-11-ynoxyoxane
- DTXSID40752576
- 2-[(Pentadec-11-yn-1-yl)oxy]oxane
- 89237-00-3
-
- Inchi: 1S/C20H36O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-21-20-17-14-16-19-22-20/h20H,2-3,6-19H2,1H3
- InChI Key: VACAUCGFNYHFHU-UHFFFAOYSA-N
- SMILES: O1CCCCC1OCCCCCCCCCCC#CCCC
Computed Properties
- Exact Mass: 308.271530387g/mol
- Monoisotopic Mass: 308.271530387g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 12
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7
- Topological Polar Surface Area: 18.5Ų
2H-Pyran, tetrahydro-2-(11-pentadecynyloxy)- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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